methyl 4-((4-oxo-7-phenyl-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)methyl)benzoate

• IUPAC Name: methyl 4-[(4-oxo-7-phenyl-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)methyl]benzoate
• InChI: InChI=1S/C24H22N4O3S/c1-31-23(30)18-11-9-16(10-12-18)15-28-22(29)20-21(19(26-28)17-7-3-2-4-8-17)32-24(25-20)27-13-5-6-14-27/h2-4,7-12H,5-6,13-15H2,1H3
• InChI Key: FZCPAGGKABPJHR-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)CN2C(=O)C3=C(C(=N2)C4=CC=CC=C4)SC(=N3)N5CCCC5
• Molecular Formula: C24H22N4O3S
• Molecular Weight: 446.5 g/mol

Description

Methyl 4-((4-oxo-7-phenyl-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)methyl)benzoate is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A series of novel compounds including thiazolo[4,5-d]pyridazinones were synthesized and evaluated for their biological activities, such as analgesic and anti-inflammatory effects. These compounds were characterized using NMR spectroscopy and mass spectrometry, demonstrating the diversity of potential applications within pharmaceutical research (Demchenko et al., 2015).

Antitumor Effects

Another study focused on the synthesis of thiazolo[3,2‐a]pyrimidine derivatives bearing a benzimidazole moiety. These compounds were screened for in vitro antitumor activity against several human cancer cell lines and exhibited potent dual KSP and Aurora A kinase inhibition, suggesting potential applications in cancer therapy (Abd El‐All et al., 2015).

Catalytic Activity in Oxidation Processes

Research into the catalytic properties of dioxidovanadium(V) complexes containing thiazol-hydrazone NNN-donor ligands revealed their effectiveness in the oxidation of olefins. This study highlights the potential use of such compounds in industrial and synthetic chemistry applications (Ghorbanloo et al., 2017).

Antimicrobial and Antioxidant Activities

Several studies have explored the antimicrobial and antioxidant properties of compounds within this chemical family. For instance, the synthesis and evaluation of pyridyl substituted thiazolyl triazole derivatives demonstrated significant antimicrobial activity against various human pathogenic microorganisms and notable antioxidant activity (Tay et al., 2022).